N1-((1-(4-fluorophenyl)cyclopropyl)methyl)-N2-(pyridin-3-yl)oxalamide

• IUPAC Name: N-[[1-(4-fluorophenyl)cyclopropyl]methyl]-N'-pyridin-3-yloxamide
• InChI: InChI=1S/C17H16FN3O2/c18-13-5-3-12(4-6-13)17(7-8-17)11-20-15(22)16(23)21-14-2-1-9-19-10-14/h1-6,9-10H,7-8,11H2,(H,20,22)(H,21,23)
• InChI Key: MIKBUKASAIHMDE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)C(=O)NC2=CN=CC=C2)C3=CC=C(C=C3)F
• Molecular Formula: C17H16FN3O2
• Molecular Weight: 313.33 g/mol

Description

N1-((1-(4-fluorophenyl)cyclopropyl)methyl)-N2-(pyridin-3-yl)oxalamide, commonly known as "FLX-787", is a novel small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FLX-787 is a selective inhibitor of the neuronal isoform of voltage-gated sodium channels, which are important targets for the treatment of various neurological disorders.

Scientific Research Applications

Metabolism and Pharmacokinetics

One study focused on the metabolism of a compound structurally related to "N1-((1-(4-fluorophenyl)cyclopropyl)methyl)-N2-(pyridin-3-yl)oxalamide," which was rapidly cleared in rats and dogs through renal excretion. This study highlights the importance of understanding the metabolic pathways and the creation of unusual metabolites, which can have implications for drug development and safety profiles (Borel et al., 2011).

Molecular Structure and Interactions

Another research effort described the molecular structures of isomeric compounds related to the chemical , emphasizing the significance of C–H⋯N, C–H⋯π, and π⋯π interactions in their crystal packing. This kind of study is crucial for the development of new materials and understanding the chemical's potential applications in nanotechnology and materials science (Lai et al., 2006).

Neuropsychopharmacology

Research into the role of orexin-1 receptor mechanisms on compulsive food consumption in a model of binge eating in female rats explored compounds structurally similar to "N1-((1-(4-fluorophenyl)cyclopropyl)methyl)-N2-(pyridin-3-yl)oxalamide." This demonstrates the compound's relevance in investigating neural systems that motivate and reinforce drug abuse and compulsive behavior, potentially leading to new treatments for eating disorders and addiction (Piccoli et al., 2012).

Anticancer Activity

A study on water-mediated synthesis of related compounds, including 6-amino-5-cyano-4-(4-fluorophenyl)-2-oxo-N-(pyridin-2-yl)-2H-[1,2'-bipyridine]-3-carboxamide, highlighted experimental and computational studies with non-linear optical (NLO) properties and molecular docking analyses. These compounds showed potential anticancer activity by interacting with the colchicine binding site of tubulin, which may contribute to the inhibition of tubulin polymerization (Jayarajan et al., 2019).